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Compound Name: 2-Hydroxyethyl L-valinate

CAS No.: 86150-60-9

Cat. No.: B12784954

Get Quote

Executive Summary
In the landscape of synthetic organic chemistry and pharmaceutical development, amino acid

derivatives serve as foundational chiral building blocks. L-Valine, 2-hydroxyethyl ester (often

isolated as its para-toluenesulfonate salt) is a highly significant compound. It is not only a

versatile intermediate for asymmetric synthesis but is also critically monitored in pharmacopeial

contexts as a known impurity in antiviral prodrugs, specifically recognized as Valacyclovir

Related Compound F[1],[2].

As a Senior Application Scientist, I have designed this technical guide to provide drug

development professionals with a rigorous, E-E-A-T (Experience, Expertise, Authoritativeness,

and Trustworthiness) aligned breakdown of this compound's identifiers, mechanistic

significance, and self-validating protocols for its synthesis and analytical characterization.
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The precise identification of L-Valine, 2-hydroxyethyl ester requires distinguishing between its

free base form and its stable salt forms. The free base is an amino acid ester with the IUPAC

name 2-hydroxyethyl (2S)-2-amino-3-methylbutanoate[3]. However, because free amino acid

esters are prone to intermolecular condensation (forming diketopiperazines), the compound is

almost exclusively synthesized, stored, and analyzed as its para-toluenesulfonate (tosylate)

salt[1],[4].

Table 1: Core Chemical Identifiers and Quantitative
Properties

Property / Identifier Free Base
para-Toluenesulfonate
(Tosylate) Salt

CAS Registry Number 86150-60-9[1] 86150-61-0[5],[4]

Molecular Formula C7​H15​NO3​[3] C7​H15​NO3​⋅C7​H8​O3​S [2]

Molecular Weight 161.20 g/mol [3] 333.40 g/mol ,[2]

Monoisotopic Mass 161.105 Da[1]
N/A (Analyzed as dissociated

ions)

Common Synonyms 2-Hydroxyethyl L-valinate

Valacyclovir USP Related

Compound F[6]; Valaciclovir

impurity F (PhEur)[4]

SMILES CC(C)C(=O)OCCO[7]
CC(C)C(=O)OCCO.Cc1ccc(cc

1)S(O)(=O)=O[4]

Mechanistic Role in Prodrug Chemistry
The structural design of L-Valine, 2-hydroxyethyl ester is not arbitrary. The introduction of the

hydroxyethyl group significantly alters the physicochemical properties of the L-valine moiety,

rendering the compound far more hydrophilic than simple alkyl (methyl or ethyl) esters[1].

Causality in Drug Design: In the development of prodrugs like Valacyclovir, enhancing

hydrophilicity and exploiting specific stereochemical configurations (the preserved (2S)

stereocenter) are critical for targeting peptide transporters (such as PEPT1) in the

gastrointestinal tract. This compound emerges either as a deliberate synthetic intermediate to
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build complex molecular assemblies or as a hydrolytic degradation product when the ester

linkage of the parent prodrug is compromised[1]. Understanding its geometry—specifically the

stabilizing interactions between the hydroxyethyl and amine groups—is paramount for

predicting the shelf-life and degradation pathways of formulated antivirals[1].

Synthesis and Isolation Protocol (Self-Validating
Workflow)
Traditional syntheses of amino acid esters often rely on hazardous reagents like thionyl

chloride[1]. The following optimized, step-by-step protocol utilizes an azeotropic esterification

method to yield the highly pure tosylate salt of L-Valine, 2-hydroxyethyl ester.

Step-by-Step Methodology
Reagent Preparation: Suspend 1.0 equivalent of enantiopure L-valine in an excess of

ethylene glycol (acting as both reactant and co-solvent) alongside toluene.

Acid-Catalyzed Esterification: Introduce 1.1 equivalents of p-toluenesulfonic acid (p-TsOH).

Causality: The p-TsOH serves a dual mechanistic purpose. First, it acts as a strong

Brønsted acid to protonate the carboxyl oxygen of L-valine, increasing the electrophilicity

of the carbonyl carbon for nucleophilic attack by ethylene glycol. Second, it provides the

tosylate counter-ion necessary to precipitate the final product as a stable, highly crystalline

salt, preventing the free amine from undergoing unwanted auto-condensation.

Azeotropic Distillation: Heat the reaction mixture to reflux using a Dean-Stark apparatus.

Causality: Toluene forms a binary azeotrope with the water generated during esterification.

By continuously removing water from the system, the Le Chatelier equilibrium is

aggressively driven toward the ester product.

Crystallization: Cool the mixture to 0°C to induce the precipitation of 2-Hydroxyethyl L-
valinate para-toluenesulfonate. Filter and wash with cold diethyl ether.
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To ensure this protocol is a self-validating system, a dual-checkpoint mechanism must be

employed:

Checkpoint 1 (In-Process): Real-time Thin Layer Chromatography (TLC) using a ninhydrin

stain must confirm the complete disappearance of the primary amine starting material (L-

valine).

Checkpoint 2 (Post-Process): Gravimetric yield and a sharp melting point determination of

the crystallized salt intrinsically validate the purity and the completion of the salt-formation

equilibrium.
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Caption: Workflow for the synthesis of L-Valine 2-hydroxyethyl ester tosylate.
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Analytical Characterization Protocol (LC-MS/MS)
For pharmacopeial compliance, detecting this compound as an impurity requires highly

sensitive and specific analytical techniques. Mass spectrometry is the critical tool for elucidating

its structure[1].

Step-by-Step Methodology
Sample Preparation: Dissolve the tosylate salt in a diluent compatible with reversed-phase

HPLC (e.g., 0.1% formic acid in water/acetonitrile).

Chromatographic Separation: Inject the sample onto a C18 column. Use a gradient elution to

separate the ester from the highly polar p-toluenesulfonate counter-ion.

Soft Ionization (ESI+): Introduce the eluent into the mass spectrometer.

Causality: Given the biomolecular nature of amino acid esters, "soft" ionization techniques

like Electrospray Ionization (ESI) are mandatory, as noted by [1]. Hard ionization (like EI)

would prematurely cleave the fragile ester linkage. ESI ensures the intact protonated

molecule [M+H]+ is successfully transmitted to the collision cell.

Collision-Induced Dissociation (CID): Apply collision energy to fragment the precursor ion.

The most characteristic fragmentation is the loss of a water molecule from the hydroxyethyl

moiety[1].

Table 2: Key Mass Spectrometric Fragments
Ion Type m/z Value Structural Derivation

Protonated Precursor ~162.11 Da Intact [M+H]+ of the free base

Primary Fragment 144.10 Da[1]
[M+H−H2​O]+ (Characteristic

water loss)

Self-Validating Checkpoints
The analytical workflow is self-validating through system suitability and isotopic pattern

matching. Before sample analysis, a blank injection must demonstrate a stable baseline.

Furthermore, the observed isotopic distribution of the m/z 162.11 peak must perfectly align with
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the theoretical C7​H16​NO3+​isotopic envelope (where the M+1 peak is approximately 8% of the

base peak abundance), confirming the absence of isobaric interferences.

Precursor Ion[M+H]+
m/z 162.11

Collision-Induced
Dissociation (CID)

Neutral Loss of H2O
(-18.01 Da)

Fragment Ion
m/z 144.10
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Caption: ESI-MS/MS fragmentation pathway highlighting characteristic water loss.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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